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Compound of Interest

Compound Name: (S)-CCG-1423

Cat. No.: B1150376 Get Quote

Application Note & Protocol

Introduction
(S)-CCG-1423 is a potent and specific small molecule inhibitor of the Rho-associated protein

kinase (ROCK)/myocardin-related transcription factor (MRTF)/serum response factor (SRF)-

mediated signaling pathway.[1][2][3][4] This pathway is a critical regulator of various cellular

processes, including gene expression, actin cytoskeleton dynamics, cell proliferation, migration,

and apoptosis.[1][5] Dysregulation of this pathway is implicated in numerous diseases,

particularly cancer, where it can promote metastasis.[1][6] (S)-CCG-1423 exerts its inhibitory

effects by disrupting the interaction between MRTF-A and SRF, thereby preventing the

transcription of target genes.[2][5] Due to its specific mechanism of action, (S)-CCG-1423 is a

valuable tool for in vitro studies investigating the role of the Rho/MRTF/SRF pathway in various

biological contexts.

This document provides a detailed protocol for the preparation of (S)-CCG-1423 stock

solutions for use in cell culture experiments. Adherence to this protocol will ensure the accurate

and reproducible application of this inhibitor in your research.

Physicochemical & Solubility Data
A summary of the key physicochemical and solubility properties of (S)-CCG-1423 is provided in

the table below. It is crucial to use a high-purity grade of (S)-CCG-1423 for cell-based assays.
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Property Value Reference

Chemical Name

N-(2-(4-Chloroanilino)-1-

methyl-2-oxoethoxy)-3,5-

bis(trifluoromethyl)benzamide

[7]

CAS Number 285986-88-1 [6][7][8]

Molecular Formula C₁₈H₁₃ClF₆N₂O₃ [6][7][8]

Molecular Weight 454.75 g/mol [6][7][8]

Appearance White solid [7]

Purity ≥95% (HPLC) [7]

Solubility in DMSO ≥10 mg/mL (≥21.99 mM) [7][9]

Solubility in Ethanol ~4 mg/mL [8][10]

Solubility in Water Insoluble [8]

Recommended Working Concentrations
The optimal working concentration of (S)-CCG-1423 will vary depending on the cell type and

the specific experimental conditions. It is recommended to perform a dose-response

experiment to determine the optimal concentration for your system. The table below provides a

range of concentrations reported in the literature for various cell-based assays.
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Assay Type Cell Line(s)
Effective
Concentration
Range

Reference

Inhibition of DNA

Synthesis
PC-3 < 1 µM [1][3][6]

Inhibition of Cell

Growth

A375M2, SK-Mel-147

(RhoC-

overexpressing)

Nanomolar range [1][6][8]

Apoptosis Induction A375M2 ~3 µM [4]

Inhibition of Cell

Invasion
PC-3 ~3 µM [1]

General in vitro

studies
Various 0.3 - 30 µM [2][5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-CCG-1423 in dimethyl

sulfoxide (DMSO).

Materials:

(S)-CCG-1423 powder

Anhydrous/molecular sieve-dried, sterile dimethyl sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Safety Precautions:

(S)-CCG-1423 is a bioactive compound. Handle with care and use appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

DMSO.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Avoid direct contact.

Procedure:

Equilibrate Reagents: Allow the vial of (S)-CCG-1423 powder and the anhydrous DMSO to

come to room temperature before opening to prevent condensation of moisture.

Weigh (S)-CCG-1423: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of (S)-CCG-1423 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.55 mg of (S)-CCG-1423 (Molecular Weight =

454.75 g/mol ).

Add DMSO: Using a calibrated pipette, add the calculated volume of anhydrous, sterile

DMSO to the microcentrifuge tube containing the (S)-CCG-1423 powder. For a 10 mM stock

from 4.55 mg, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. Visually inspect the solution to ensure there are no

undissolved particulates. Gentle warming (e.g., in a 37°C water bath for a few minutes) can

aid in dissolution if necessary.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber or foil-

wrapped microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 3 months)

or at -80°C for long-term storage (up to 1 year).[4][7][8] Protect from light.
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Preparation of Working Solutions:

To prepare a working solution for your cell culture experiment, thaw a single aliquot of the 10

mM stock solution at room temperature. Dilute the stock solution to the desired final

concentration using sterile cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix

well by gentle pipetting before adding to your cells. Note that the final concentration of DMSO

in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Visualization of Experimental Workflow and
Signaling Pathway
To aid in the understanding of the experimental procedure and the biological context of (S)-
CCG-1423, the following diagrams are provided.

Stock Solution Preparation Working Solution Preparation

Start: (S)-CCG-1423 Powder & Anhydrous DMSO 1. Weigh (S)-CCG-1423 Powder 2. Add Anhydrous DMSO 3. Vortex to Dissolve 4. Aliquot into Single-Use Tubes 5. Store at -20°C or -80°C 6. Thaw Stock Aliquot 7. Dilute in Culture Medium 8. Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing (S)-CCG-1423 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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